5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid
Overview
Description
5-(Azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid (TFAA) is an organic compound belonging to the azetidine family of heterocyclic compounds. It is a cyclic amine with a five-membered ring containing an oxygen atom, an azetidine nitrogen, and a trifluoroacetic acid group. This compound has been studied extensively for its potential applications in various areas of scientific research.
Scientific Research Applications
5-(Azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid (5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid) has been used in a wide variety of scientific research applications. It has been used as a reagent in the synthesis of various heterocyclic compounds, such as azetidines, pyrrolidines, and imidazoles. It has also been used in the synthesis of peptides and peptidomimetics. Additionally, 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid has been used in the synthesis of various bioactive compounds, such as inhibitors of the enzyme dihydrofolate reductase (DHFR).
Mechanism of Action
The mechanism of action of 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid (5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid) is not fully understood. However, it is believed that 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid acts as a proton donor and can form hydrogen bonds with other molecules. It is also believed that 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid can form complexes with metal ions and act as a catalyst in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid (5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid) are not well understood. However, it has been shown to have some antifungal and antibacterial activity. Additionally, 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid has been shown to inhibit the enzyme dihydrofolate reductase (DHFR), which is involved in the biosynthesis of folic acid.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid (5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid) in laboratory experiments is its ability to form hydrogen bonds with other molecules. This allows for the formation of complex structures and the manipulation of chemical reactions. Additionally, 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid is relatively inexpensive and easy to obtain. The main limitation of using 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid in laboratory experiments is its instability in certain conditions, such as high temperatures and pH levels.
Future Directions
The future directions for 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid (5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid) include further research into its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, further research into the synthesis of 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid and its derivatives is needed. Finally, further research into the potential use of 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid in drug discovery and development is also needed.
Synthesis Methods
The synthesis of 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid (5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid) begins with the reaction of 1-(3-azetidinyl)-1,3-oxazole with trifluoroacetic anhydride. This reaction results in the formation of a trifluoroacetylated azetidine ring. The product is then treated with aqueous hydrochloric acid to yield 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid (5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid involves the reaction of 3-amino-1,2-propanediol with ethyl oxalyl chloride to form ethyl 2-(hydroxyamino)acetate. This intermediate is then reacted with 2-bromo-2-nitropropane to form ethyl 2-(3-nitro-2-oxopropylamino)acetate. Reduction of the nitro group with palladium on carbon and hydrogen gas yields ethyl 2-(3-amino-2-oxopropylamino)acetate. Cyclization of this intermediate with trifluoroacetic anhydride and acetic anhydride yields 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid.", "Starting Materials": [ "3-amino-1,2-propanediol", "ethyl oxalyl chloride", "2-bromo-2-nitropropane", "palladium on carbon", "hydrogen gas", "trifluoroacetic anhydride", "acetic anhydride" ], "Reaction": [ "3-amino-1,2-propanediol + ethyl oxalyl chloride → ethyl 2-(hydroxyamino)acetate", "ethyl 2-(hydroxyamino)acetate + 2-bromo-2-nitropropane → ethyl 2-(3-nitro-2-oxopropylamino)acetate", "ethyl 2-(3-nitro-2-oxopropylamino)acetate + palladium on carbon + hydrogen gas → ethyl 2-(3-amino-2-oxopropylamino)acetate", "ethyl 2-(3-amino-2-oxopropylamino)acetate + trifluoroacetic anhydride + acetic anhydride → 5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid" ] } | |
CAS RN |
2763759-86-8 |
Product Name |
5-(azetidin-3-yl)-1,3-oxazole, trifluoroacetic acid |
Molecular Formula |
C8H9F3N2O3 |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
